Cas no 139359-96-9 (N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine)

N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine structure
139359-96-9 structure
Product Name:N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine
CAS No:139359-96-9
MF:C8H9N3OS
MW:195.241559743881
MDL:MFCD07850224
CID:1278266
PubChem ID:9754366
Update Time:2025-07-15

N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]thiazole-5-carboxaldehyde, 2,6-dimethyl-, oxime
    • (NE)-N-[(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)methylidene]hydroxylamine
    • CS-0241873
    • AKOS009085543
    • 2,6-dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde oxime
    • Z166655802
    • NCGC00335331-01
    • EN300-23979
    • AB01328335-02
    • N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
    • 139359-96-9
    • ALBB-034753
    • N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine
    • MDL: MFCD07850224
    • Inchi: 1S/C8H9N3OS/c1-5-4-11-7(3-9-12)6(2)10-8(11)13-5/h3-4,12H,1-2H3/b9-3+
    • InChI Key: VDTQBBVNXNLCBZ-YCRREMRBSA-N
    • SMILES: S1C(C)=CN2C1=NC(C)=C2/C=N/O

Computed Properties

  • Exact Mass: 195.04677
  • Monoisotopic Mass: 195.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • PSA: 49.89

N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine Security Information

N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D464978-5mg
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9
5mg
$ 50.00 2022-06-05
TRC
D464978-10mg
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9
10mg
$ 65.00 2022-06-05
TRC
D464978-50mg
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9
50mg
$ 95.00 2022-06-05
Enamine
EN300-23979-0.05g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
0.05g
$42.0 2025-03-21
Enamine
EN300-23979-0.1g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
0.1g
$66.0 2025-03-21
Enamine
EN300-23979-0.25g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
0.25g
$92.0 2025-03-21
Enamine
EN300-23979-0.5g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
0.5g
$175.0 2025-03-21
Enamine
EN300-23979-1.0g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
1.0g
$256.0 2025-03-21
Enamine
EN300-23979-2.5g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
2.5g
$503.0 2025-03-21
Enamine
EN300-23979-5.0g
N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine
139359-96-9 95.0%
5.0g
$743.0 2025-03-21

Additional information on N-({2,6-dimethylimidazo2,1-b1,3thiazol-5-yl}methylidene)hydroxylamine

Comprehensive Overview of N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine (CAS No. 139359-96-9)

N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine (CAS No. 139359-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals often search for imidazo[2,1-b][1,3]thiazole synthesis, biological activity of hydroxylamine derivatives, and CAS 139359-96-9 applications, reflecting the growing interest in this molecule.

The molecular structure of N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine features a 2,6-dimethylimidazo[2,1-b][1,3]thiazole core, which is a heterocyclic system combining imidazole and thiazole rings. This core is further functionalized with a hydroxylamine group, enhancing its reactivity and potential for forming derivatives. Such structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery. Searches related to heterocyclic compound synthesis and pharmaceutical intermediates often highlight the relevance of this compound.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for new therapeutic agents. N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine has been explored for its potential in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding. Keywords like enzyme inhibitors, receptor ligands, and drug discovery 2023 are frequently associated with this compound, underscoring its role in modern medicinal chemistry.

The synthesis of N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often look for optimized synthesis routes and green chemistry approaches to improve yield and reduce environmental impact. The compound's stability and solubility properties are also critical for its practical applications, making solubility enhancement techniques and stability studies popular search terms among chemists.

Beyond pharmaceuticals, N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine has potential applications in material science, particularly in the development of functional materials and catalysts. Its ability to form coordination complexes with metals makes it a candidate for metal-organic frameworks (MOFs) and catalytic systems. These applications align with current trends in sustainable materials and green catalysis, which are highly searched topics in scientific literature.

Quality control and analytical characterization are essential for ensuring the purity and efficacy of N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, and searches for analytical methods for heterocycles reflect this need. Additionally, regulatory compliance and safety data are critical, with terms like chemical safety profiles and regulatory guidelines being frequently queried.

In conclusion, N-({2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)hydroxylamine (CAS No. 139359-96-9) is a versatile compound with broad applications in pharmaceuticals, material science, and catalysis. Its unique structure and functional groups make it a subject of ongoing research, as evidenced by the popularity of keywords like imidazo[2,1-b][1,3]thiazole derivatives and hydroxylamine applications. As scientific advancements continue, this compound is likely to play an increasingly important role in innovative solutions across multiple disciplines.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited